(2Z)-N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
Description
(2Z)-N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine is a synthetic chromene-derived compound featuring a 2H-chromen-2-imine core. Key structural attributes include:
- Imine group at position 2, substituted with a 2,5-dimethylphenyl moiety.
- 8-Methoxy group on the chromene ring.
- 4-Methylbenzenesulfonyl substituent at position 3.
The compound’s molecular weight is estimated to be ~470 g/mol (based on analogous compounds in ).
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO4S/c1-16-9-12-20(13-10-16)31(27,28)23-15-19-6-5-7-22(29-4)24(19)30-25(23)26-21-14-17(2)8-11-18(21)3/h5-15H,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXAJPAUSWAADKC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NC4=C(C=CC(=C4)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(2Z)-N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine is a derivative of the coumarin family, known for its diverse biological activities. Coumarins and their derivatives have gained attention in medicinal chemistry due to their potential therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory properties. This article explores the biological activity of this specific compound, focusing on its synthesis, mechanisms of action, and relevant case studies.
Synthesis
The synthesis of (2Z)-N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine typically involves the condensation of 8-methoxy-2H-chromen-2-one with an appropriate amine under acidic conditions. This reaction can be optimized to enhance yield and purity through various techniques such as refluxing in organic solvents or employing microwave-assisted synthesis.
Anticancer Activity
Research indicates that compounds within the coumarin family exhibit significant anticancer properties. For instance, studies have shown that derivatives can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and disruption of mitochondrial membrane potential. A study demonstrated that similar coumarin derivatives effectively inhibited cell proliferation in colorectal cancer cell lines with IC50 values indicating potent cytotoxicity .
Antimicrobial Activity
The antimicrobial properties of coumarins are well-documented. (2Z)-N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine has been evaluated against various bacterial strains, showing moderate to strong inhibitory effects. The mechanism often involves disruption of bacterial cell membranes or interference with metabolic pathways .
Other Biological Activities
In addition to anticancer and antimicrobial effects, coumarin derivatives have demonstrated anti-inflammatory and antioxidant activities. These properties are attributed to their ability to scavenge free radicals and inhibit pro-inflammatory cytokines .
The biological activities of (2Z)-N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine can be attributed to several mechanisms:
- Apoptosis Induction : The compound may trigger apoptotic pathways in cancer cells through caspase activation.
- Antimicrobial Action : It disrupts bacterial cell wall synthesis or membrane integrity.
- Antioxidant Activity : It scavenges reactive oxygen species (ROS), reducing oxidative stress.
Case Studies
Several case studies highlight the efficacy of coumarin derivatives:
- Study on Colorectal Cancer : A specific derivative showed an IC50 value of 1.28 µM against HCT-15 cells, indicating strong growth inhibition and apoptosis induction .
- Antimicrobial Evaluation : In vitro studies demonstrated that a related compound exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria .
Data Table
Comparison with Similar Compounds
Research Findings and Implications
- Structural Optimization : Replacing the 2,5-dimethylphenyl group with halogenated analogs (e.g., 2,5-difluorophenyl) could improve electron-withdrawing capacity and PET inhibition .
- Synthetic Feasibility : Microwave-assisted synthesis (as in ) may enhance yield and purity for chromene derivatives.
- Biological Screening: The target compound’s lack of hydrogen bond donors and high lipophilicity make it a candidate for cell membrane penetration, though its specific targets remain unexplored.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
